3-(2-Hydroxyethyl)phenethyl methanesulfonate

• Molecular Formula: C11H16O4S
• Molecular Weight: 244.31 g/mol
• IUPAC Name: 2-[3-(2-hydroxyethyl)phenyl]ethyl methanesulfonate
• InChI: InChI=1S/C11H16O4S/c1-16(13,14)15-8-6-11-4-2-3-10(9-11)5-7-12/h2-4,9,12H,5-8H2,1H3
• InChI Key: LJUYTNOYDTWZGK-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)OCCC1=CC=CC(=C1)CCO

Description

3-(2-Hydroxyethyl)phenethyl methanesulfonate is a useful research compound. Its molecular formula is C11H16O4S and its molecular weight is 244.31 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Methanesulfonyl chloride (0.67 mL) in DCM (2 mL) was added dropwise to a stirred solution at 0° C. of 2,2′-(1,3-phenylene)diethanol (1.30 g) and triethylamine (1.36 mL) in DCM (30 mL). The reaction mixture was stirred for 1 hour at 0° C. and then washed with water. The aqueous layer was re-extracted with DCM and the combined organic phases were dried, filtered and the solvent evaporated under reduced pressure. The crude product was purified by flash silica chromatography using 3% methanol in dichloromethane as solvent. Fractions containing the product were evaporated to dryness to afford the titled compound. Yield 0.52 g.